Cas no 75912-57-1 (BENZAMIDE, 4-[2-(1H-IMIDAZOL-1-YL)ETHOXY]-)

BENZAMIDE, 4-[2-(1H-IMIDAZOL-1-YL)ETHOXY]- structure
75912-57-1 structure
Product name:BENZAMIDE, 4-[2-(1H-IMIDAZOL-1-YL)ETHOXY]-
CAS No:75912-57-1
MF:C12H13N3O2
MW:231.251
CID:3354141
PubChem ID:13569177

BENZAMIDE, 4-[2-(1H-IMIDAZOL-1-YL)ETHOXY]- Chemical and Physical Properties

Names and Identifiers

    • BENZAMIDE, 4-[2-(1H-IMIDAZOL-1-YL)ETHOXY]-
    • CHEMBL30395
    • 75912-57-1
    • 4-(2-Imidazol-1-yl-ethoxy)-benzamide
    • SCHEMBL3005716
    • X4KD3DE9YZ
    • Benzamide, 4-(2-(1H-imidazol-1-yl)ethoxy)-
    • DVALIYTWWUIPGC-UHFFFAOYSA-N
    • 1-[2-(4-carbamoylphenoxy)ethyl]imidazole
    • 4-(2-(1H-imidazol-1-yl)ethoxy)benzamide
    • BDBM50025995
    • PD181637
    • 1-[2-(4-carbamoyl phenoxy)ethyl]imidazole
    • 4-(2-imidazol-1-ylethoxy)benzamide
    • UNII-X4KD3DE9YZ
    • Inchi: InChI=1S/C12H13N3O2/c13-12(16)10-1-3-11(4-2-10)17-8-7-15-6-5-14-9-15/h1-6,9H,7-8H2,(H2,13,16)
    • InChI Key: DVALIYTWWUIPGC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 231.100776666Da
  • Monoisotopic Mass: 231.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1Ų
  • XLogP3: 0.7

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